(±)-β-Hydroxybutyrate (±)-β-Hydroxybutyrate 3-hydroxybutyric acid is a straight-chain 3-hydroxy monocarboxylic acid comprising a butyric acid core with a single hydroxy substituent in the 3- position; a ketone body whose levels are raised during ketosis, used as an energy source by the brain during fasting in humans. Also used to synthesise biodegradable plastics. It has a role as a human metabolite. It is a 3-hydroxy monocarboxylic acid, a hydroxybutyric acid and an (omega-1)-hydroxy fatty acid. It derives from a butyric acid. It is a conjugate acid of a 3-hydroxybutyrate.
D(-)-beta-Hydroxy butyric acid, also known as beta-hydroxybutyrate or 3-hydroxybuttersaeure, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom. D(-)-beta-Hydroxy butyric acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). D(-)-beta-Hydroxy butyric acid has been found in human brain and liver tissues, and has also been detected in most biofluids, including cerebrospinal fluid, urine, saliva, and feces. D(-)-beta-Hydroxy butyric acid exists in all eukaryotes, ranging from yeast to humans. In humans, D(-)-beta-hydroxy butyric acid is involved in fatty acid biosynthesis pathway.
BUTYRIC ACID substituted in the beta or 3 position. It is one of the ketone bodies produced in the liver.
Brand Name: Vulcanchem
CAS No.: 300-85-6
VCID: VC0158240
InChI: InChI=1S/C4H8O3/c1-3(5)2-4(6)7/h3,5H,2H2,1H3,(H,6,7)
SMILES: CC(CC(=O)O)O
Molecular Formula: C4H8O3
Molecular Weight: 104.1 g/mol

(±)-β-Hydroxybutyrate

CAS No.: 300-85-6

Reference Standards

VCID: VC0158240

Molecular Formula: C4H8O3

Molecular Weight: 104.1 g/mol

(±)-β-Hydroxybutyrate - 300-85-6

CAS No. 300-85-6
Product Name (±)-β-Hydroxybutyrate
Molecular Formula C4H8O3
Molecular Weight 104.1 g/mol
IUPAC Name 3-hydroxybutanoic acid
Standard InChI InChI=1S/C4H8O3/c1-3(5)2-4(6)7/h3,5H,2H2,1H3,(H,6,7)
Standard InChIKey WHBMMWSBFZVSSR-UHFFFAOYSA-N
SMILES CC(CC(=O)O)O
Canonical SMILES CC(CC(=O)O)O
Melting Point 46°C
Physical Description Solid
Description 3-hydroxybutyric acid is a straight-chain 3-hydroxy monocarboxylic acid comprising a butyric acid core with a single hydroxy substituent in the 3- position; a ketone body whose levels are raised during ketosis, used as an energy source by the brain during fasting in humans. Also used to synthesise biodegradable plastics. It has a role as a human metabolite. It is a 3-hydroxy monocarboxylic acid, a hydroxybutyric acid and an (omega-1)-hydroxy fatty acid. It derives from a butyric acid. It is a conjugate acid of a 3-hydroxybutyrate.
D(-)-beta-Hydroxy butyric acid, also known as beta-hydroxybutyrate or 3-hydroxybuttersaeure, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom. D(-)-beta-Hydroxy butyric acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). D(-)-beta-Hydroxy butyric acid has been found in human brain and liver tissues, and has also been detected in most biofluids, including cerebrospinal fluid, urine, saliva, and feces. D(-)-beta-Hydroxy butyric acid exists in all eukaryotes, ranging from yeast to humans. In humans, D(-)-beta-hydroxy butyric acid is involved in fatty acid biosynthesis pathway.
BUTYRIC ACID substituted in the beta or 3 position. It is one of the ketone bodies produced in the liver.
Solubility 444 mg/mL
Synonyms (+ -)-3-Hydroxybutyric Acid
3 Hydroxybutyrate
3 Hydroxybutyric Acid
3-Hydroxybutyrate
3-Hydroxybutyric Acid
beta Hydroxybutyrate
beta Hydroxybutyric Acid
beta-Hydroxybutyrate
beta-Hydroxybutyric Acid
Reference 1.Shimazu, T.,Hirschey, M.D.,Newman, J., et al. Suppression of oxidative stress by β-hydroxybutyrate, an endogenous histone deacetylase inhibitor. Science 339, 211-214 (2013).
PubChem Compound 441
Last Modified Nov 11 2021
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